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Compound of Interest

Compound Name: Lanthanum(lll) chloride hydrate

Cat. No.: B7800980

Ensuring the safe and environmentally responsible disposal of Lanthanum(lll) chloride
hydrate is a critical component of laboratory safety and chemical management. This guide
provides detailed procedures for researchers, scientists, and drug development professionals
to handle and dispose of this compound in accordance with general safety protocols.

Essential Safety Information

Lanthanum(lll) chloride hydrate is an irritant to the eyes, skin, and respiratory system.[1]
Some forms may also be corrosive to metals and cause skin sensitization. Therefore,
adherence to proper personal protective equipment (PPE) and handling procedures is
paramount.

Quantitative Data Summary

While comprehensive toxicological data for Lanthanum(lll) chloride hydrate is not fully
available, the following table summarizes key reported values.[1]
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Data Point Value Species Source

o Thermo Fisher
Acute Oral Toxicity

4184 mg/kg Rat Scientific[2], Carl
(LD50)
ROTHI3]
Occupational
o ) Cole-Parmer[1],
Exposure Limits (PEL,  Not listed N/A i
Spectrum Chemical[4]
TLV)

Note: The absence of established occupational exposure limits necessitates a cautious
approach, emphasizing the minimization of exposure through engineering controls and
personal protective equipment.

Experimental Protocol: Disposal of Lanthanum(lil)
Chloride Hydrate

This protocol outlines the step-by-step process for the safe disposal of Lanthanum(lll)
chloride hydrate waste.

1.0 Personal Protective Equipment (PPE)

1.1 Eye Protection: Wear chemical safety goggles or glasses.[1] 1.2 Hand Protection: Wear
suitable chemical-resistant gloves.[1] 1.3 Body Protection: Wear a lab coat or other protective
clothing to prevent skin contact.[1] 1.4 Respiratory Protection: In case of dust formation, use a
NIOSH-approved respirator.[3]

2.0 Spill Management

2.1 Ventilation: Ensure the area is well-ventilated.[1] 2.2 Containment: For spills, avoid
generating dust.[5] 2.3 Cleanup: Carefully sweep up the spilled solid material.[S5] Small spills
can be mixed with an absorbent material like vermiculite or sodium carbonate before being
swept up.[6] 2.4 Collection: Place the collected material into a suitable, labeled, and sealed
container for disposal.[3]

3.0 Disposal Procedure
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3.1 Waste Characterization: Chemical waste generators must determine if the waste is
classified as hazardous according to US EPA guidelines (40 CFR Parts 261.3) and consult with
state and local regulations for complete and accurate classification.[7] 3.2 Waste Collection:
3.2.1 Collect all Lanthanum(lll) chloride hydrate waste, including contaminated materials, in
a designated, properly labeled, and sealed container. 3.2.2 Do not mix with other waste
streams unless directed by your institution's environmental health and safety (EHS) office. 3.3
Environmental Precaution: Do not dispose of Lanthanum(lil) chloride hydrate down the drain
or in the general trash.[3][6] Avoid release into the environment.[6] 3.4 Professional Disposal:
3.4.1 For final disposal, contact your institution's EHS office or a licensed hazardous waste
disposal company.[3] 3.4.2 One recommended disposal method is to offer surplus and non-
recyclable solutions to a licensed disposal company.[3] 3.4.3 An alternative, to be performed by
a licensed facility, is to dissolve or mix the material with a combustible solvent and incinerate it
in a chemical incinerator equipped with an afterburner and scrubber.[3]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Lanthanum(lil)
chloride hydrate.
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Caption: Disposal workflow for Lanthanum(lll) chloride hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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